5-chloro-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide

• IUPAC Name: 5-chloro-N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-6-(oxolan-3-yloxy)pyridine-3-carboxamide
• InChI: InChI=1S/C17H21ClN4O3/c1-11-7-12(2)22(21-11)5-4-19-16(23)13-8-15(18)17(20-9-13)25-14-3-6-24-10-14/h7-9,14H,3-6,10H2,1-2H3,(H,19,23)
• InChI Key: GYPLFXYHLAIPDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNC(=O)C2=CC(=C(N=C2)OC3CCOC3)Cl)C
• Molecular Formula: C17H21ClN4O3
• Molecular Weight: 364.8 g/mol

Description

5-chloro-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide is a useful research compound. Its molecular formula is C17H21ClN4O3 and its molecular weight is 364.83. The purity is usually 95%.
BenchChem offers high-quality 5-chloro-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-chloro-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Interactions

Research studies have demonstrated various synthetic pathways and chemical interactions involving compounds related to 5-Chloro-N-(2-(3,5-Dimethyl-1H-Pyrazol-1-yl)ethyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide. The exploration of these methods provides insights into the compound's potential applications in developing novel pharmaceuticals and chemicals with specific biological activities.

• Synthesis of Pyrazole Derivatives : Studies have explored the synthesis of pyrazole derivatives, highlighting methods that might be relevant to producing compounds structurally similar to the targeted nicotinamide derivative. Such synthetic routes involve reactions like the ANRORC mechanism, which could play a crucial role in designing compounds with enhanced biological activities (Ledenyova et al., 2018).

• Antioxidant and Antihyperglycemic Agents : The synthesis of coumarin derivatives containing pyrazole and indenone rings has been reported, demonstrating significant antioxidant and antihyperglycemic activities. This suggests the potential of structurally similar compounds, like the one , to serve as frameworks for developing new therapeutic agents (Kenchappa et al., 2017).

• Antimicrobial and Antimycobacterial Activity : Research on nicotinic acid hydrazide derivatives has shown promising antimicrobial and antimycobacterial properties. This indicates the potential utility of related compounds in addressing infections and diseases caused by microbes (Sidhaye et al., 2011).

• Herbicidal Activity : The development of N-(arylmethoxy)-2-chloronicotinamides from nicotinic acid demonstrates the compound's potential in agricultural applications, specifically as herbicides. Some derivatives have shown excellent herbicidal activity, suggesting that the compound may also have applications in controlling weed growth (Yu et al., 2021).